Cas no 20772-07-0 (2-Propanone, 1-bromo-3-(4-nitrophenyl)-)

• Product Name: 2-Propanone, 1-bromo-3-(4-nitrophenyl)-
• CAS No: 20772-07-0
• MF: C₉H₈BrNO₃
• MW: 258.06872177124
• CID: 1395783
• PubChem ID: 12232302
• Update Time: 2025-04-20

2-Propanone, 1-bromo-3-(4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propanone, 1-bromo-3-(4-nitrophenyl)-
• 1-bromo-3-(4-nitrophenyl)propan-2-one
• 1-bromo-3-(4-nitrophenyl)acetone
• 1-bromo-3-p-nitrophenylpropan-2-one
• EN300-8964498
• DTXSID00481592
• 1-bromo-3-(4-nitrophenyl)-2-propanone
• 20772-07-0
• SCHEMBL4833266
• NAQLGGFZERMMIJ-UHFFFAOYSA-N

• Inchi： 1S/C9H8BrNO3/c10-6-9(12)5-7-1-3-8(4-2-7)11(13)14/h1-4H,5-6H2
• InChI Key： NAQLGGFZERMMIJ-UHFFFAOYSA-N
• SMILES： BrCC(CC1C=CC(=CC=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 256.96874
• Monoisotopic Mass: 256.96876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 62.9Ų

Experimental Properties

• PSA: 60.21